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Literature Review: 4-Butoxy-4-oxo-3-phenylbutanoic
acid
A comprehensive literature search for experimental studies on 4-Butoxy-4-oxo-3-
phenylbutanoic acid did not yield any specific research papers detailing its synthesis,

characterization, or biological activity. The scientific focus has predominantly been on its parent

compound, 4-Oxo-4-phenylbutanoic acid, and other derivatives. While computational data for

the butyl ester exists, detailed experimental comparisons are not possible due to the absence

of published studies.

This guide, therefore, summarizes the available information on the closely related and well-

studied compound, 4-Oxo-4-phenylbutanoic acid, to provide context and potential avenues for

future research on its butyl ester derivative.

4-Oxo-4-phenylbutanoic Acid: A Summary of
Findings
4-Oxo-4-phenylbutanoic acid, also known as 3-benzoylpropionic acid, has been the subject of

various chemical and crystallographic studies.
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The primary method for synthesizing 4-Oxo-4-phenylbutanoic acid is the Friedel–Crafts

reaction.[1][2][3] This involves the reaction of succinic anhydride with benzene in the presence

of a Lewis acid catalyst, typically anhydrous aluminum chloride.[1][2][3]

Table 1: Synthesis and Properties of 4-Oxo-4-phenylbutanoic acid

Property Value Reference

IUPAC Name 4-Oxo-4-phenylbutanoic acid [4]

CAS Number 2051-95-8 [4]

Molecular Formula C10H10O3 [4]

Molecular Weight 178.187 g/mol [4]

Melting Point 112–114 °C [3]

Crystallographic studies have identified different polymorphs of 4-Oxo-4-phenylbutanoic acid.

One study reported a new polymorph crystallizing in the monoclinic space group P21/c, which

differs from previously identified structures in its cell volume.[3] All known polymorphs feature

dimers of the acid molecules formed through intermolecular hydrogen bonds between their

carboxyl groups.[3]

Chemical Reactivity: Oxidation Studies
The kinetics of oxidation of 4-Oxo-4-phenylbutanoic acid have been investigated using oxidants

such as tripropylammonium fluorochromate (TriPAFC). These studies, conducted in an acetic

acid-water medium, have shown that the reaction is first order with respect to the oxidant, the

substrate, and H+ ions.[1][2] The proposed mechanism involves the enolisation of the keto-acid

as the rate-determining step.[1][2] The product of this oxidation reaction has been identified as

benzoic acid.[2]

Computational Data for 4-Oxo-4-phenylbutyric acid,
butyl ester
While experimental data is lacking, some computed properties for 4-Oxo-4-phenylbutyric acid,

butyl ester (4-Butoxy-4-oxo-3-phenylbutanoic acid) are available from public chemical
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databases.

Table 2: Computed Properties of 4-Oxo-4-phenylbutyric acid, butyl ester

Property Value Source

Molecular Formula C14H18O3 PubChem

Molecular Weight 234.29 g/mol PubChem

XLogP3 2.9 PubChem

Hydrogen Bond Donor Count 0 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Potential Biological Significance
Derivatives of 4-phenyl-4-oxo-butanoic acid have been investigated for their potential as

kynurenine-3-hydroxylase inhibitors, which could have implications for the treatment of

neurodegenerative diseases.[5] While no direct biological studies on 4-Butoxy-4-oxo-3-
phenylbutanoic acid were found, other structurally related compounds, such as 4-phenoxy-

phenyl isoxazoles, have been evaluated as inhibitors of acetyl-CoA carboxylase (ACC) with

potential anticancer applications.[6]

Experimental Protocols
Synthesis of 4-Oxo-4-phenylbutanoic Acid via Friedel–
Crafts Reaction
This protocol is based on the general descriptions found in the literature.[1][2][3]

Materials:

Succinic anhydride

Benzene
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Anhydrous aluminum chloride (AlCl3)

Ice

5% Sodium hydroxide solution

Hydrochloric acid

Procedure:

To a stirred mixture of benzene and powdered aluminum chloride, add succinic anhydride in

small portions.

Maintain the reaction temperature between 50 and 60 °C for approximately 90 minutes.

Pour the reaction mixture into a mixture of ice and 5% sodium hydroxide, ensuring the

temperature remains below 35 °C and the pH is maintained between 9 and 9.5.

Filter the mixture under vacuum.

Acidify the aqueous fraction with hydrochloric acid and ice to precipitate the crude 4-Oxo-4-

phenylbutanoic acid.

Isolate the crude product by vacuum filtration.

The crude product can be purified by recrystallization from water or by vacuum distillation.[3]

[7]

Visualizing the Synthesis
The synthesis of 4-Oxo-4-phenylbutanoic acid can be visualized as a straightforward workflow.
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Succinic Anhydride + Benzene

Add Anhydrous AlCl3

Heat (50-60°C)

Quench with Ice/NaOH

Acidify with HCl

4-Oxo-4-phenylbutanoic Acid

Click to download full resolution via product page

Caption: Workflow for the synthesis of 4-Oxo-4-phenylbutanoic acid.

Conclusion
The current body of scientific literature lacks specific experimental studies on 4-Butoxy-4-oxo-
3-phenylbutanoic acid. Consequently, a direct comparative analysis of its performance and

properties is not feasible. However, the extensive research on its parent compound, 4-Oxo-4-

phenylbutanoic acid, provides a solid foundation for any future investigations into the synthesis,

characterization, and potential biological activities of its butyl ester derivative. The established

synthetic routes for the parent acid could likely be adapted for the ester, and the known

biological activities of related structures suggest potential areas of investigation for this

compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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